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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two prominent computerized tools used
in the assessment of Attention-Deficit/Hyperactivity Disorder (ADHD): the Cognitive Task
Application (Cotapp) and the Quantified Behavioral Test (QbTest). This document is intended
for researchers, scientists, and drug development professionals seeking an objective
comparison of these instruments, supported by available experimental data and detailed
methodologies.

Executive Summary

Both Cotapp and QbTest offer objective, computer-based assessments to aid in the clinical
evaluation of ADHD. However, they differ significantly in their approach and the breadth of
cognitive functions they measure. The QbTest is a focused assessment of the core symptoms
of ADHD—inattention, hyperactivity, and impulsivity—combining a continuous performance task
(CPT) with motion tracking. Cotapp, on the other hand, provides a broader cognitive profile,
assessing a wider range of executive functions beyond the core ADHD symptoms. While
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extensive quantitative data on the diagnostic accuracy of the QbTest is available, similar

specific metrics for Cotapp are not as readily found in the reviewed literature.

Data Presentation: A Comparative Overview

The following tables summarize the key features and available quantitative data for both

Cotapp and QbTest.

Table 1. General Characteristics and Methodology

Feature

Cotapp

QbTest

Primary Focus

Cognitive profiling; assessment
of a broad range of cognitive

strengths and weaknesses.[1]

[2]

Objective measurement of the
three core symptoms of ADHD:
inattention, hyperactivity, and

impulsivity.[3]

Target Age Group

6 to 12 years.[2]

6 to 60 years.[3]

Test Duration

Approximately 30-40 minutes.
[1]

15-20 minutes.

Computerized task battery

consisting of seven distinct

Computer-based continuous

performance task (CPT)

Methodology ] ) ) o )
blocks assessing various combined with infrared motion
cognitive domains.[2][4] tracking.[3]

Report comparing the patient's
Detailed cognitive profile with performance to an age and
Output 22 basic and 46 specialized gender-matched control group

parameters.[4]

on the three core ADHD
symptoms.[3]

Table 2: Assessed Cognitive Domains
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Cognitive Domain

Cotapp

QbTest

Processing Speed

Yes

No

Attention

Yes (Sustained attention,

Arousal regulation)[1]

Yes (Inattention)[3]

Yes (Inhibition, Cognitive

Executive Control o No
flexibility)[1]

Working Memory Yes[1] No

Learning Speed Yes No

Hyperactivity

No (Motor and verbal
restlessness observed and

registered by the test leader)

[2]

Yes (Measured by motion
tracking)[3]

Impulsivity

Yes (Waiting time tolerance)[1]

Yes (Commission errors)[3]

Reward Sensitivity

Yes[1]

No

Table 3: Quantitative Performance Data (Diagnostic Accuracy for ADHD)
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QbTest (from systematic

Metric Cotapp review and meta-analysis)
[5]
o Data not available in reviewed
Sensitivity (Total Score) 0.78 (95% CI: 0.69-0.85)

literature.

Data not available in reviewed

Specificity (Total Score) ) 0.70 (95% CI: 0.57-0.81)
literature.
Area Under the Curve (AUC) Data not available in reviewed
_ 0.72 (95% CI: 0.57-0.87)
(Total Score) literature.
o ) Data not available in reviewed
Sensitivity (Inattention) 0.65 (95% CI: 0.52-0.75)

literature.

Data not available in reviewed

Specificity (Inattention) ) 0.65 (95% CI: 0.48-0.78)
literature.
Sensitivity (Hyperactivity) N/A 0.48 (95% CI: 0.35-0.61)
Specificity (Hyperactivity) N/A 0.83 (95% CI: 0.60-0.94)
o o Data not available in reviewed
Sensitivity (Impulsivity) ] 0.63 (95% ClI: 0.51-0.74)
literature.

o o Data not available in reviewed
Specificity (Impulsivity) ] 0.68 (95% CI: 0.54-0.79)
literature.

Note: The available literature for Cotapp indicates that the test shows associations with ADHD,
but specific diagnostic accuracy metrics like sensitivity and specificity were not found.

Experimental Protocols
Cotapp Experimental Protocol

The Cotapp is administered individually in a quiet, low-stimulus environment. The test consists
of seven distinct blocks, each preceded by instructions and a short practice round. The child
interacts with the test on a computer, and a test leader observes and can provide coaching if
necessary. The test is self-paced, meaning the next trial is presented only after the child
responds to the previous one.[2]
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The seven blocks of the Cotapp assess:

e Simple processing speed: A one-choice reaction time task.[4]
 Attention and response inhibition: A Go/No-Go task.

o Cognitive flexibility: A task requiring shifting between response rules.
« Interference sensitivity: A task with spatial interference.

e Working memory: An n-back task.

o Reward sensitivity and waiting impulsivity: A choice task between immediate smaller rewards
and delayed larger rewards.

e Sustained attention and arousal regulation: A task with a variable and prolonged inter-
stimulus interval.[4]

A validation study for Cotapp included a normative sample of 1,032 Dutch children and a
clinical sample of 79 children with ADHD.[4] The study demonstrated good split-half reliability
for most basic parameters and moderate to strong test-retest reliability.[4]

QbTest Experimental Protocol

The QbTest is also administered in a controlled environment. The participant is seated in front
of a computer screen and wears a headband with an infrared marker. An infrared camera
tracks the movement of the marker throughout the test.

The core of the QbTest is a continuous performance task (CPT). For children aged 6-12, the
task is simpler, while for those aged 12-60, a more complex task is presented. Participants are
instructed to press a responder button when a specific target stimulus (e.g., a certain shape
and color combination) appears on the screen and to refrain from pressing the button for non-
target stimuli.[3]

The test measures three cardinal symptoms of ADHD:

¢ Inattention: Measured by errors of omission (not responding to a target) and reaction time
variability.[3]
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e Impulsivity: Measured by errors of commission (responding to a non-target).[3]

e Hyperactivity: Measured by the movement of the head, tracked by the infrared camera, with
millimeter precision.[3]

The performance data is then compared to a normative database of individuals of the same
age and gender who do not have ADHD. A systematic review and meta-analysis included 15
studies with a total of 2,058 participants to determine the diagnostic accuracy of the QbTest.[5]

Visualization of Workflows

The following diagrams illustrate the experimental workflows for Cotapp and QbTest.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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